2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide

• IUPAC Name: 2-(bromomethyl)-1H-benzimidazole;hydrobromide
• InChI: InChI=1S/C8H7BrN2.BrH/c9-5-8-10-6-3-1-2-4-7(6)11-8;/h1-4H,5H2,(H,10,11);1H
• InChI Key: GOFXLXSUSJBDSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CBr.Br
• Molecular Formula: C8H8Br2N2
• Molecular Weight: 291.97 g/mol
• CAS RN: 2089325-93-7

Description

“2-(Bromomethyl)-1H-imidazole hydrobromide” is a compound with a molecular weight of 241.91. It is a solid substance and is typically stored in a freezer.

Synthesis Analysis

While specific synthesis methods for “2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide” were not found, imidazole compounds are generally synthesized through a variety of methods. One common method involves the reaction of imidazole with hydrobromic acid.

Molecular Structure Analysis

The InChI code for “2-(Bromomethyl)-1H-imidazole hydrobromide” is 1S/C4H5BrN2.BrH/c5-3-4-6-1-2-7-4;/h1-2H,3H2, (H,6,7);1H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

“2-(Bromomethyl)-1H-imidazole hydrobromide” is a solid substance. It is typically stored in a freezer.

Scientific Research Applications

Synthesis of Heterocyclic Systems

2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide serves as a key intermediate in the synthesis of various heterocyclic systems, demonstrating its versatility in organic synthesis. Research indicates its utility in developing novel heterocyclic frameworks through regioselective reactions, underlining its significance in synthetic chemistry for creating potentially biologically active compounds. This application is highlighted by its involvement in synthesizing diverse heterocyclic systems with potential biological activity, indicating a broad spectrum of research and development possibilities (Amosova et al., 2018).

Antitubercular Activity

Another significant application of related benzimidazole derivatives is in the development of antitubercular agents. A study on 2-(benzylthio)-1H-benzo[d]imidazoles revealed these compounds as promising inhibitors of Mycobacterium tuberculosis growth, showcasing the potential of benzimidazole derivatives in contributing to tuberculosis treatment. This research underscores the importance of benzimidazole derivatives, including those related to 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide, in medicinal chemistry for addressing global health challenges (Rambo et al., 2021).

Development of Fluorescent Compounds

The role of benzimidazole derivatives in synthesizing fluorescent compounds is an area of growing interest, with applications ranging from biochemical sensing to materials science. A study demonstrated the synthesis of fluorescent benzo[4,5]imidazo[1,2-a]pyridines through annulation reactions, utilizing benzimidazole derivatives as key intermediates. This synthesis pathway offers a novel approach to developing fluorescent materials, highlighting the broad applicability of benzimidazole derivatives in creating functional materials for various scientific and technological applications (Chen et al., 2020).

Molecular Hybridization and Synthesis of Bioactive Molecules

Benzimidazole derivatives, akin to 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide, are instrumental in molecular hybridization strategies leading to the synthesis of bioactive molecules. These strategies involve combining molecular fragments to create new compounds with desired biological activities, as demonstrated in the development of novel 1H-benzo[d]imidazole derivatives with antimycobacterial activity. This approach signifies the potential of benzimidazole derivatives in drug discovery and development, particularly in creating new treatments for infectious diseases (Gobis et al., 2015).

Safety and Hazards

This compound has several hazard statements associated with it, including H302, H315, H319, H332, H335. These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.

Future Directions

While specific future directions for “2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide” were not found, the research and development of imidazole- and benzimidazole-containing drugs is an increasingly active and attractive topic of medicinal chemistry. This suggests that there may be future research opportunities for similar compounds.